2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl chloride; 98%

• IUPAC Name: 2,6-dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C7Cl3F5O2S/c8-2-4(11)1(7(13,14)15)5(12)3(9)6(2)18(10,16)17
• InChI Key: RWGVVIWEFFTMAW-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)Cl)S(=O)(=O)Cl)Cl)F)C(F)(F)F
• Molecular Formula: C7Cl3F5O2S
• Molecular Weight: 349.5 g/mol

Description

2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl chloride; 98% (abbreviated as 2,6-DCDIF-4-TFC) is a synthetic organic compound belonging to the class of sulfonyl chlorides. It is a colorless, volatile liquid with a pungent odor. This compound is used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in organic synthesis.

Mechanism of Action

2,6-DCDIF-4-TFC is a reactive organic compound and is used as a reagent in organic synthesis. It is a nucleophilic reagent, meaning that it can react with other molecules by forming a covalent bond with them. This allows it to be used as a catalyst in the synthesis of polymers, and as a reagent in the preparation of organic dyes.
Biochemical and Physiological Effects
2,6-DCDIF-4-TFC is a synthetic organic compound and is not found naturally in the body. As such, it does not have any known biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

2,6-DCDIF-4-TFC has several advantages for use in laboratory experiments. It is a volatile liquid with a pungent odor, making it easy to handle and store. It is also a relatively stable compound, with a high boiling point and low vapor pressure. Furthermore, it is a relatively inexpensive reagent, making it a cost-effective choice for laboratory experiments.
However, there are some limitations to its use in laboratory experiments. It is a volatile compound, and must be handled with care to avoid inhalation of its fumes. In addition, it is a reactive compound and must be handled with caution to avoid contact with skin or eyes.

Future Directions

The use of 2,6-DCDIF-4-TFC in scientific research is a relatively new field of study, and there are many potential future directions for research. For example, further research could be conducted into the synthesis of new pharmaceuticals, agrochemicals, and other organic compounds using this compound as a reagent. Additionally, further research could be conducted into the use of this compound as a catalyst in the synthesis of polymers, and as a reagent in the preparation of organic dyes. Furthermore, further research could be conducted into the safety and toxicity of this compound, as well as its potential applications in medicine and industry.

Synthesis Methods

2,6-DCDIF-4-TFC is synthesized by the reaction of 2,6-dichloro-3,5-difluoro-4-trifluoromethylbenzene and thionyl chloride. The reaction can be represented as follows:
2,6-Dichloro-3,5-difluoro-4-trifluoromethylbenzene + Thionyl Chloride → 2,6-DCDIF-4-TFC + HCl

Scientific Research Applications

2,6-DCDIF-4-TFC is used in a variety of scientific research applications. It can be used as a reagent in organic synthesis, and can be used to synthesize various pharmaceuticals, agrochemicals, and other organic compounds. It can also be used as a catalyst in the synthesis of polymers, and as a reagent in the preparation of organic dyes.